3-(pyridin-2-yloxy)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 3-pyridin-2-yloxy-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C21H16N4O2S/c26-21(15-5-3-6-16(13-15)27-19-8-1-2-9-23-19)25-14-17-20(24-11-10-22-17)18-7-4-12-28-18/h1-13H,14H2,(H,25,26)
• InChI Key: BXKVRKBMBIQJOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OC2=CC=CC(=C2)C(=O)NCC3=NC=CN=C3C4=CC=CS4
• Molecular Formula: C21H16N4O2S
• Molecular Weight: 388.4 g/mol

Description

3-(pyridin-2-yloxy)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzamide derivative that has been synthesized using a specific method and has shown promising results in scientific research studies.

Scientific Research Applications

Heterocyclic Synthesis and Biological Evaluation

• Thiophenylhydrazonoacetates in Heterocyclic Synthesis : This study by Mohareb et al. explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward a variety of nitrogen nucleophiles. The aim was to yield various heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine, which are of interest for their potential biological activities (Mohareb et al., 2004).

• Histone Deacetylase Inhibition : The compound MGCD0103, a benzamide derivative related to the query compound, was identified as a selective small molecule histone deacetylase (HDAC) inhibitor. This compound demonstrated significant antitumor activity in vivo and has entered clinical trials, showing promise as an anticancer drug (Zhou et al., 2008).

• Antimicrobial and Antioxidant Activity : A study on novel pyridine and fused pyridine derivatives prepared from a base compound related to the query compound showed moderate to good binding energies on target proteins, exhibiting antimicrobial and antioxidant activity. This highlights the compound's potential in developing new antimicrobial agents (Flefel et al., 2018).

• Anti-inflammatory Potential : Research by Moloney into methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a molecule structurally related to the query compound, was part of a programme targeting novel molecules as potential anti-inflammatory agents. This work underscores the interest in such compounds for their therapeutic properties (Moloney, 2001).

Synthesis of Novel Compounds and Their Functions

• VEGFR-2 Inhibition : A substituted benzamide derivative, closely related to the query compound, was identified as a potent and selective inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. This compound demonstrated excellent kinase selectivity and robust in vivo efficacy in cancer models, underlining the therapeutic potential of such compounds in oncology (Borzilleri et al., 2006).